![molecular formula C18H16O7 B11041201 methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate](/img/structure/B11041201.png)
methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate
Overview
Description
Methyl 3-[4-(methoxycarbonyl)phenyl]-6-methyl-4-oxo-2,3-dihydro-4H-furo[3,2-c]pyran-2-carboxylate is a complex organic compound with an intriguing structure. Let’s break it down:
- The core structure consists of a furo[3,2-c]pyran ring system, which contains a fused furan and pyran ring.
- The substituents include a methyl group at position 6, a phenyl group with a methoxycarbonyl (ester) functional group at position 3, and a carboxylate group at position 2.
Preparation Methods
Synthetic Routes:
Diazotization and Coupling Approach:
Industrial Production:
- Information on large-scale industrial production methods for this specific compound is limited. the synthetic routes mentioned above can be adapted for industrial scale-up.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions due to its functional groups.
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: The compound’s unique structure makes it interesting for synthetic chemists exploring novel ring systems.
Biology and Medicine: Investigate its potential as a bioactive molecule (e.g., anticancer, antimicrobial, or anti-inflammatory properties).
Industry: Explore applications in materials science or drug development.
Mechanism of Action
Targets: Identify molecular targets (e.g., enzymes, receptors) affected by this compound.
Pathways: Investigate signaling pathways influenced by its interactions.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to other furo[3,2-c]pyran derivatives.
Similar Compounds: Explore related compounds, such as other furo[3,2-c]pyran derivatives or phenylhydrazonocyclohexanones.
Properties
Molecular Formula |
C18H16O7 |
|---|---|
Molecular Weight |
344.3 g/mol |
IUPAC Name |
methyl 3-(4-methoxycarbonylphenyl)-6-methyl-4-oxo-2,3-dihydrofuro[3,2-c]pyran-2-carboxylate |
InChI |
InChI=1S/C18H16O7/c1-9-8-12-14(17(20)24-9)13(15(25-12)18(21)23-3)10-4-6-11(7-5-10)16(19)22-2/h4-8,13,15H,1-3H3 |
InChI Key |
CSVZLRFYXOSJBI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C(C(O2)C(=O)OC)C3=CC=C(C=C3)C(=O)OC)C(=O)O1 |
Origin of Product |
United States |
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